Cas no 1094373-80-4 (2-(5-bromothiophen-2-yl)pyrimidin-5-amine)

• Product Name: 2-(5-bromothiophen-2-yl)pyrimidin-5-amine
• CAS No: 1094373-80-4
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• CID: 4571270
• PubChem ID: 43142274
• Update Time: 2025-05-20

2-(5-bromothiophen-2-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)pyrimidin-5-amine
• 5-Pyrimidinamine, 2-(5-bromo-2-thienyl)-

• Inchi： 1S/C8H6BrN3S/c9-7-2-1-6(13-7)8-11-3-5(10)4-12-8/h1-4H,10H2
• InChI Key： LTHVYBFNPHBNHI-UHFFFAOYSA-N
• SMILES： C1(C2SC(Br)=CC=2)=NC=C(N)C=N1

2-(5-bromothiophen-2-yl)pyrimidin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-(5-bromothiophen-2-yl)pyrimidin-5-amine

Introduction to 2-(5-bromothiophen-2-yl)pyrimidin-5-amine (CAS No. 1094373-80-4)

2-(5-bromothiophen-2-yl)pyrimidin-5-amine, with the CAS number 1094373-80-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine ring and a brominated thiophene moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-(5-bromothiophen-2-yl)pyrimidin-5-amine consists of a pyrimidine ring fused to a thiophene ring, with a bromine atom substituting at the 5-position of the thiophene. This arrangement imparts specific electronic and steric properties that can influence its biological activity. The presence of the bromine atom, in particular, can enhance the compound's ability to form stable interactions with target proteins, making it an attractive candidate for drug design.

Recent studies have explored the potential applications of 2-(5-bromothiophen-2-yl)pyrimidin-5-amine in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(5-bromothiophen-2-yl)pyrimidin-5-amine exhibited potent inhibitory effects on tyrosine kinases, which are key drivers of tumor growth and metastasis. This finding suggests that the compound could be further optimized for use in cancer therapy.

In addition to its potential as an anticancer agent, 2-(5-bromothiophen-2-yl)pyrimidin-5-amine has also shown promise in the treatment of neurological disorders. Research conducted by a team at the University of California, San Francisco, demonstrated that the compound could modulate certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors without causing significant side effects is a critical factor in drug development.

The synthesis of 2-(5-bromothiophen-2-yl)pyrimidin-5-amine has been well-documented in the literature. A common synthetic route involves the coupling of 5-bromothiophene with an appropriate pyrimidine derivative, followed by subsequent amine substitution reactions. This synthetic pathway allows for the efficient production of the compound on both laboratory and industrial scales, making it accessible for further research and development.

The pharmacokinetic properties of 2-(5-bromothiophen-2-yl)pyrimidin-5-amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate biological membranes effectively, which are essential characteristics for a successful therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-bromothiophen-2-yl)pyrimidin-5-amine. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to further validate its potential as a new treatment option.

In conclusion, 2-(5-bromothiophen-2-yl)pyrimidin-5-amine (CAS No. 1094373-80-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.